1-methanesulfonyl-2-methyl-N-[4-(trifluoromethyl)phenyl]-2,3-dihydro-1H-indole-5-carboxamide

• IUPAC Name: 2-methyl-1-methylsulfonyl-N-[4-(trifluoromethyl)phenyl]-2,3-dihydroindole-5-carboxamide
• InChI: InChI=1S/C18H17F3N2O3S/c1-11-9-13-10-12(3-8-16(13)23(11)27(2,25)26)17(24)22-15-6-4-14(5-7-15)18(19,20)21/h3-8,10-11H,9H2,1-2H3,(H,22,24)
• InChI Key: HMCFHKXIHKFEOC-UHFFFAOYSA-N
• Canonical SMILES: CC1CC2=C(N1S(=O)(=O)C)C=CC(=C2)C(=O)NC3=CC=C(C=C3)C(F)(F)F
• Molecular Formula: C18H17F3N2O3S
• Molecular Weight: 398.4 g/mol

Description

The compound is a derivative of indole, which is a heterocyclic compound. The indole structure is a combination of a benzene ring and a pyrrole ring. In your compound, various functional groups are attached to the indole structure, including a methanesulfonyl group and a carboxamide group.

Molecular Structure Analysis

The molecular structure of indoles is well-established. They consist of a fused two-ring system, with a benzene ring fused to a pyrrole ring. The exact structure of your compound would depend on the positions of the various substituents.

Chemical Reactions Analysis

Indoles are known to undergo a variety of chemical reactions. They can act as nucleophiles in electrophilic substitution reactions, and they can also undergo condensation reactions with aldehydes and ketones. The specific reactions that your compound would undergo would depend on the nature of the substituents.

Physical and Chemical Properties Analysis

The physical and chemical properties of a compound depend on its structure. Indoles are generally crystalline solids that are slightly soluble in water. They have a characteristic unpleasant smell. The exact physical and chemical properties of your compound would depend on the nature of the substituents.

Mechanism of Action

The mechanism of action of a compound depends on its biological activity. Indole derivatives have been found to have a wide range of biological activities, including antiviral, anti-inflammatory, and anticancer activities. The mechanism of action of your specific compound would depend on its biological activity.

Safety and Hazards

The safety and hazards associated with a compound depend on its structure and biological activity. Some indole derivatives are known to be toxic, while others are used as drugs. The safety and hazards of your specific compound would need to be determined through experimental testing.

Future Directions

Indole derivatives are a topic of ongoing research due to their wide range of biological activities. Future research could involve the synthesis of new indole derivatives, the investigation of their biological activities, and the development of drugs based on indole structures.